XPF-St6
Description
XPF-St6 is an antimicrobial peptide (AMP) encoded in the genome of the diploid frog species Silurana tropicalis. As part of the amphibian defense peptide arsenal, it plays a critical role in innate immunity, targeting microbial pathogens through mechanisms such as membrane disruption or interference with intracellular processes . Genomic analyses reveal that this compound is derived from tandem gene duplication events in S. tropicalis, a species characterized by a high rate of AMP gene retention and low gene loss compared to polyploid relatives like Xenopus laevis . Unlike some AMPs in X. laevis, this compound is encoded by a single-exon gene, producing a single peptide per transcript without alternative splicing or post-translational cleavage . Notably, orthologs of this compound are absent in X. laevis, indicating lineage-specific gene loss after polyploidization events .
Properties
bioactivity |
Gram+ & Gram-, Fungi, Mammalian cells, |
|---|---|
sequence |
GVWSTILGGLKKFAKGGLDAIVNPK |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Implications
Polyploidization and AMP Diversity: Genome duplication in X. Instead, exon duplication in retained genes (e.g., magainin) provided an alternative pathway for functional diversification, a mechanism absent in this compound .
Evolutionary Plasticity : The contrast between this compound (single-exon) and magainin (multi-exon) underscores how genetic architecture shapes peptide diversity. S. tropicalis relies on gene duplication, while X. laevis exploits exon-level modifications .
Lineage-Specific Gene Loss : The absence of this compound orthologs in X. laevis highlights the role of selective gene loss in shaping species-specific defense systems post-polyploidization .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
